Cas no 1006356-50-8 (1,1'',5,5''-tetramethyl-1'-phenyl-1H,1'H,1''H-4,3':5',4''-terpyrazole)

• Product Name: 1,1'',5,5''-tetramethyl-1'-phenyl-1H,1'H,1''H-4,3':5',4''-terpyrazole
• CAS No: 1006356-50-8
• MF: C₁₉H₂₀N₆
• MW: 332.402302742004
• CID: 3119340
• PubChem ID: 19588224
• Update Time: 2025-04-21

1,1'',5,5''-tetramethyl-1'-phenyl-1H,1'H,1''H-4,3':5',4''-terpyrazole Chemical and Physical Properties

Names and Identifiers

• 1,1'',5,5''-tetramethyl-1'-phenyl-1H,1'H,1''H-4,3':5',4''-terpyrazole
• 1006356-50-8
• DTXSID301180034
• CHEMBL4927527
• AKOS003754357
• STL412786
• 1,1a(2)a(2),5,5a(2)a(2)-Tetramethyl-1a(2)-phenyl-4,3a(2):5a(2),4a(2)a(2)-ter-1H-pyrazole

• Inchi： 1S/C19H20N6/c1-13-16(11-20-23(13)3)18-10-19(17-12-21-24(4)14(17)2)25(22-18)15-8-6-5-7-9-15/h5-12H,1-4H3
• InChI Key： JYEFVOXYUQEXSB-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(=CC(C2C=NN(C)C=2C)=N1)C1C=NN(C)C=1C

Computed Properties

• Exact Mass: 332.17494466Da
• Monoisotopic Mass: 332.17494466Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53.5Ų